2,6-dichloro-3-hydroxybenzoic acid
Description
2,6-dichloro-3-hydroxybenzoic acid is an organic compound with the molecular weight of 207.01 . It is also known as dichlorosalicylic acid. The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C7H4Cl2O3/c8-3-1-2-4 (10)6 (9)5 (3)7 (11)12/h1-2,10H, (H,11,12) . This structure can be viewed as a 2D Mol file or a computed 3D SD file .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 122-124°C . It is insoluble in water but soluble in alkali and organic solvent .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,6-dichloro-3-hydroxybenzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,6-dichlorophenol", "sodium hydroxide", "carbon dioxide", "sulfuric acid", "potassium permanganate", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2,6-dichlorophenol is reacted with sodium hydroxide and carbon dioxide to form 2,6-dichloro-1,4-benzoquinone.", "Step 2: 2,6-dichloro-1,4-benzoquinone is then treated with sulfuric acid to form 2,6-dichloro-1,4-benzoquinone-3-carboxylic acid.", "Step 3: The resulting compound is then oxidized using potassium permanganate to form 2,6-dichloro-3-hydroxybenzoic acid.", "Step 4: The product is purified by treating it with hydrochloric acid, followed by sodium bicarbonate and sodium chloride, and finally water." ] } | |
CAS RN |
4641-37-6 |
Molecular Formula |
C7H4Cl2O3 |
Molecular Weight |
207 |
Purity |
95 |
Origin of Product |
United States |
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